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Compound of Interest

Compound Name: Insect Repellent M 3535

Cat. No.: B1232614

For the attention of researchers, scientists, and drug development professionals, this guide
provides an objective comparison of the environmental impact of two widely used insect
repellents: IR3535® (Ethyl Butylacetylaminopropionate) and Permethrin. This analysis is based
on publicly available data, with a focus on experimental findings and regulatory assessments.

Executive Summary

The comparison of the environmental impact of IR3535 and permethrin reveals a significant
divergence in data availability and regulatory assessment, primarily driven by their intended
use patterns. Permethrin, a broad-spectrum insecticide used in agriculture, public health, and
textile impregnation, has undergone extensive environmental testing, revealing high toxicity to
non-target organisms, particularly aquatic life and insects. In contrast, IR3535, a synthetic
biopesticide used exclusively as a topical skin repellent, has limited publicly available
environmental fate and ecotoxicity data. Regulatory bodies like the U.S. Environmental
Protection Agency (EPA) have determined that its use pattern results in negligible
environmental exposure, thus waiving the requirement for extensive environmental testing.[1]
[2] This fundamental difference in data availability is a critical aspect of their comparative
environmental impact.

Physicochemical Properties and Environmental Fate

A substance's behavior in the environment is governed by its physicochemical properties. The
octanol-water partition coefficient (log P) is a key indicator of a substance's potential to
bioaccumulate in organisms.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1232614?utm_src=pdf-interest
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0106-0009/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0106-0002/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

IR3535 (Ethyl
Butylacetylaminopropionat
e)

Permethrin

Chemical Class

Biopesticide (structurally

Synthetic Pyrethroid

related to B-alanine)[1][3] Insecticide[4]
Log P (Octanol-Water Partition
o 1.7[5] 6.1 - 6.5[6]
Coefficient)
Water Solubility 70 g/L (at 20°C)[5] Low (e.g., 0.2 mg/L)

Persistence in Soil

Data not required by regulatory
agencies due to use pattern.[1]
Generally considered
biodegradable.[5]

Can be persistent; degradation
is influenced by

microorganisms and sunlight.

[7](8]

Persistence in Aquatic

Environments

Data not required by regulatory
agencies.[1] Considered not to
accumulate in the

environment.[9]

Moderately susceptible to
photolysis; hydrolyzes slowly

under alkaline conditions.[6][8]

Bioaccumulation Potential

Low (inferred from low log P

value)

High potential for
bioaccumulation in aquatic

organisms.[6]

Ecotoxicity Profile

The toxicity of a substance to non-target organisms is a primary measure of its environmental

risk.

Aquatic Ecotoxicity

Permethrin exhibits high toxicity to aquatic organisms, a fact well-documented in regulatory

assessments.[4][10] In contrast, IR3535 is generally reported to be non-toxic to aquatic life,

though specific quantitative data from standardized tests are not mandated due to its use

pattern.[1][11]
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Organism IR3535 Permethrin

No data required/available
Fish (Acute) from standardized OECD tests.  Highly toxic.[10]

[1]

No data required/available
from standardized OECD tests.  Highly toxic.[4]

[1]

Aquatic Invertebrates (e.qg.,

Daphnia magna)

No data required/available o )
] Data indicates potential for
Algae from standardized OECD tests.
[1]

toxicity.

Terrestrial Ecotoxicity

Permethrin is known to be highly toxic to beneficial insects, including honeybees.[12] The
impact of IR3535 on terrestrial organisms is not a primary regulatory concern due to its
application method.

Organism IR3535 Permethrin
Birds No data available. Low toxicity.

Bees No data available. Highly toxic.[12]
Earthworms No data available. Not highly toxic.[4]

Mechanisms of Action and Toxicological Pathways

The mechanisms by which these compounds affect organisms are distinct.

IR3535 acts as a repellent by masking the olfactory cues that insects use to locate hosts.[1] Its
mode of action is considered non-toxic.[1]
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Figure 1: Conceptual diagram of IR3535's repellent mechanism.

Permethrin is a neurotoxin that acts on the nervous system of insects by disrupting sodium
channels, leading to paralysis and death.[8] In non-target aquatic organisms like fish,
permethrin exposure can lead to oxidative stress and disrupt metabolic pathways.
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Figure 2: Simplified signaling pathway of permethrin toxicity in fish.

Experimental Protocols

The assessment of a chemical's environmental impact relies on standardized experimental
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD).

Environmental Fate Testing

+ Ready Biodegradability (OECD 301): This screening test assesses the potential for a
substance to be rapidly biodegraded by microorganisms.
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e Aerobic and Anaerobic Transformation in Soil (OECD 307): This simulation test determines
the rate and pathway of degradation in soil under controlled laboratory conditions.[13][14][15]

e Bioaccumulation in Fish (OECD 305): This study measures the extent to which a chemical
accumulates in fish from water or diet, providing a bioconcentration factor (BCF).[16][17][18]
[19][20]

 Partition Coefficient (n-octanol/water) (OECD 107): This test determines the log P value, a
key indicator of bioaccumulation potential.[21][22][23]

Ecotoxicity Testing

e Alga, Growth Inhibition Test (OECD 201): This test evaluates the effects of a substance on
the growth of freshwater algae.[24][25][26][27][28]

o Daphnia sp. Acute Immobilisation Test (OECD 202): This test determines the acute toxicity of
a substance to aquatic invertebrates.[9][29][30][31][32]

» Fish, Acute Toxicity Test (OECD 203): This test assesses the concentration of a substance
that is lethal to 50% of a fish population (LC50) over a short exposure period.[33][34][35][36]
[37]

The following workflow illustrates the general process of environmental risk assessment for a
pesticide like permethrin.
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Figure 3: General workflow for environmental risk assessment of pesticides.

Conclusion

The environmental profiles of IR3535 and permethrin are markedly different, largely as a
consequence of their intended applications. Permethrin, due to its widespread use in
environments where it can come into contact with soil, water, and non-target organisms, has
been subject to rigorous environmental testing that has demonstrated its potential for
environmental risk, particularly to aquatic ecosystems.

IR3535, conversely, is formulated for direct, topical application to human skin. This specific use
pattern has led regulatory agencies to conclude that environmental exposure is negligible, and
therefore, extensive environmental fate and ecotoxicity data have not been required for its
registration.[1] While existing information suggests IR3535 has a favorable environmental
profile (low bioaccumulation potential and biodegradability), the lack of a comprehensive public
dataset based on standardized OECD guidelines makes a direct quantitative comparison with
permethrin challenging.

For researchers and professionals in drug and pesticide development, this comparison
highlights the critical importance of intended use and exposure scenarios in determining the
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scope of environmental risk assessment. While one compound (permethrin) presents a clear
case of managing known environmental hazards, the other (IR3535) illustrates a case where
risk is managed by minimizing environmental exposure in the first place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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